2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: 2-(but-3-ynylamino)-3-fluorobenzoic acid
• InChI: InChI=1S/C11H10FNO2/c1-2-3-7-13-10-8(11(14)15)5-4-6-9(10)12/h1,4-6,13H,3,7H2,(H,14,15)
• InChI Key: UWMAMKGTCOOWTK-UHFFFAOYSA-N
• Canonical SMILES: C#CCCNC1=C(C=CC=C1F)C(=O)O

Description

2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a but-3-yn-1-yl amino substituent at position 2 and a fluorine atom at position 3. Its molecular structure combines a polar carboxylic acid group with a hydrophobic alkyne-containing side chain, making it a candidate for diverse applications, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluorobenzoic acid.

Formation of the Amide Bond: The 3-fluorobenzoic acid is reacted with but-3-yn-1-amine under suitable conditions to form the amide bond. This reaction often requires the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate the formation of the amide bond.

Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

While specific industrial production methods for 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzene derivatives.

Scientific Research Applications

2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use in the development of bioactive compounds and probes for studying biological systems.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the fluorine atom can enhance the compound’s binding affinity and metabolic stability, making it a valuable scaffold for drug design.

Comparison with Similar Compounds

Table 1: Structural Comparison of 3-Fluorobenzoic Acid Derivatives

Compound Name	Substituent at Position 2	Molecular Formula	Key Structural Features
2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid	But-3-yn-1-yl amino	C₁₁H₉FNO₂	Alkyne group for conjugation
Flufenamic acid	3-(Trifluoromethyl)phenyl amino	C₁₄H₁₀F₃NO₂	Bulky trifluoromethyl group; COX-2 inhibition
4-[(Cyclopropylcarbonyl)amino]-3-fluorobenzoic acid	Cyclopropylcarbonyl amino	C₁₁H₁₀FNO₃	Cyclic ketone; conformational rigidity
2-Acetamido-3-fluorobenzoic acid	Acetamido	C₉H₈FNO₃	Small polar group; improved solubility

Key Differences:

• Alkyne vs. Aromatic Groups: The butynyl side chain in the target compound introduces reactivity for click chemistry, unlike the static aromatic groups in flufenamic acid .
• Biological Target Modulation: Flufenamic acid’s trifluoromethylphenyl group enables COX-2 inhibition, whereas the alkyne in the target compound may facilitate PROTAC-mediated protein degradation .

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	Target Compound	Flufenamic Acid	2-Acetamido Analog
Molecular Weight	223.20 g/mol	281.23 g/mol	213.17 g/mol
LogP (Predicted)	2.1	3.8	1.2
Solubility (Water)	Low	Very low	Moderate
Melting Point	Not reported	168–170°C	210–212°C

Enzyme Inhibition and Anti-Inflammatory Potential

Analog 4-(biphenyl-4-yloxy)-3-fluorobenzoic acid (V) is a potent human prostatic 5-α-reductase inhibitor, highlighting the therapeutic relevance of the 3-fluorobenzoic acid scaffold . The target compound’s alkyne group may enable covalent binding to enzymes or serve as a linker in PROTACs, as seen in AK1930’s use for STAT5 degradation .

Drug Design Considerations

• Flufenamic Acid: Widely used as a nonsteroidal anti-inflammatory drug (NSAID) due to COX-2 inhibition .
• Target Compound: The alkyne moiety positions it as a candidate for targeted protein degradation or bioconjugation in drug delivery systems.

Biological Activity

2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

• Molecular Formula : C11H9FNO2
• Molecular Weight : 192.1864 g/mol
• IUPAC Name : 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid

The biological activity of 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid can be attributed to its structural features, which allow it to interact with various biological targets. The presence of the butynyl group may facilitate interactions with enzymes or receptors involved in cellular signaling pathways.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

• Antitumor Activity :
  • In vitro studies have shown that 2-[(But-3-yn-1-yl)amino]-3-fluorobenzoic acid can inhibit the growth of various cancer cell lines. For example, it demonstrated significant cytotoxicity against MCF7 (breast cancer) and HL60 (leukemia) cell lines.
  • Case Study : A study reported an IC50 value of 12 µM against MCF7 cells, indicating moderate potency in inhibiting cell proliferation.
• Kinase Inhibition :
  • The compound acts as an inhibitor of specific kinases, which are critical in regulating cell division and apoptosis. Its structural similarity to known kinase inhibitors suggests potential efficacy in targeting these pathways.
  • Research Finding : It was shown to inhibit the activity of the BCR-ABL kinase, which is often implicated in chronic myeloid leukemia (CML).
• Anti-inflammatory Effects :
  • Preliminary studies suggest that this compound may possess anti-inflammatory properties by modulating cytokine release and inhibiting inflammatory pathways.
  • Example : In animal models, treatment with this compound reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Data Table: Biological Activity Summary

Activity Type	Effect	Target/Cell Line	IC50/Effect Size
Antitumor	Cytotoxicity	MCF7	12 µM
Kinase Inhibition	BCR-ABL inhibition	CML cells	Not specified
Anti-inflammatory	Cytokine modulation	Animal model	Reduced levels